Cas no 8024-09-7 (4-(4-Fluorophenyl)-1H-1,2,4-triazol-5(4H)-one)
8024-09-7 structure
Product Name:4-(4-Fluorophenyl)-1H-1,2,4-triazol-5(4H)-one
CAS No:8024-09-7
MF:C8H6FN3O
MW:179.151144504547
CID:48076
PubChem ID:168010165
Update Time:2024-10-27
4-(4-Fluorophenyl)-1H-1,2,4-triazol-5(4H)-one Chemical and Physical Properties
Names and Identifiers
-
- Walnut oil
- Oils,walnut
- Walnuthullextract
- JUGLANS REGIA (WALNUT) SEED OIL
- WALNUTPROTEINEXTRACT
- ENGLISHWALNUTOIL
- BLACKWALNUTEXTRACT
- 4-(4-Fluorophenyl)-1H-1,2,4-triazol-5(4H)-one
- 4-(4-fluorophenyl)-1H-1,2,4-triazol-5-one
- 4-(4-fluorophenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one
- 4-(4-fluorophenyl)-3(2H,4H)-1,2,4-triazolone
- 4-(4-fluorophenyl)-4,5-dihydro-1H-1,2,4-triazol-5-one
- V7823
- 4-(4-Fluorophenyl)-2H-1,2,4-triazol-3(4H)-one
- 4-(4-Fluorophenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one, AldrichCPR
- 8002-03-7
- 8024-09-7
- JTRRTAHTZSQJEI-UHFFFAOYSA-N
- 34398-57-7
- CID 167601270
-
- Inchi: 1S/C8H6FN3O/c9-6-1-3-7(4-2-6)12-5-10-11-8(12)13/h1-5H,(H,11,13)
- InChI Key: JHPNUFYUIFSEPU-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)N1C=NNC1=O
Computed Properties
- Exact Mass: 3039.5807555g/mol
- Monoisotopic Mass: 3037.5740458g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 236
- Covalently-Bonded Unit Count: 7
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 7
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 7
- XLogP3: 1
- Topological Polar Surface Area: 44.7
4-(4-Fluorophenyl)-1H-1,2,4-triazol-5(4H)-one Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
8024-09-7 (4-(4-Fluorophenyl)-1H-1,2,4-triazol-5(4H)-one) Related Products
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